Cas no 78980-33-3 (Undecane, 1,11-diisocyanato-)

• Product Name: Undecane, 1,11-diisocyanato-
• CAS No: 78980-33-3
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 580516
• PubChem ID: 12863492
• Update Time: 2025-04-19

Undecane, 1,11-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• Undecane, 1,11-diisocyanato-
• 1,11-diisocyanatoundecane
• undecane-1,11-diyl diisocyanate
• NS00038019
• 78980-33-3
• AC2WTF5FMY
• DTXSID00229476
• 1,11-diisocyanato-undecane
• EINECS 279-028-2
• SCHEMBL355229

• Inchi： 1S/C13H22N2O2/c16-12-14-10-8-6-4-2-1-3-5-7-9-11-15-13-17/h1-11H2
• InChI Key： IYJMQRLCWBFHJL-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCCCCCCN=C=O

Computed Properties

• Exact Mass: 593.970031
• Monoisotopic Mass: 593.970031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 5.9

Experimental Properties

• Density: 0.969
• Boiling Point: 332.741°C at 760 mmHg
• Flash Point: 136.522°C
• Refractive Index: 1.483